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Compound of Interest

Compound Name: 1-O-(4-Hydroxybenzoyl)-glycerol

Cat. No.: B1630803 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
1-O-(4-Hydroxybenzoyl)-glycerol is a monoester of glycerol and 4-hydroxybenzoic acid. It

has garnered interest as a hydrophilic analogue of parabens, a class of widely used

preservatives in the pharmaceutical, cosmetic, and food industries.[1][2] Its increased water

solubility compared to traditional parabens suggests potential advantages in various

formulations, including improved antimicrobial efficacy in aqueous phases and potentially

reduced skin irritation.[2][3] This technical guide provides a comprehensive overview of 1-O-(4-
Hydroxybenzoyl)-glycerol, including its synthesis, antimicrobial properties, and mechanism of

action, with a focus on its relevance to researchers and drug development professionals.

Chemical Structure and Properties
IUPAC Name: (2,3-dihydroxypropyl) 4-hydroxybenzoate

Molecular Formula: C₁₀H₁₂O₅

Molecular Weight: 212.2 g/mol

CAS Number: 93778-15-5
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The chemical structure consists of a 4-hydroxybenzoyl group esterified to the primary hydroxyl

group of a glycerol molecule. This structure imparts both hydrophilic (from the glycerol and

phenolic hydroxyl groups) and lipophilic (from the benzene ring) properties to the molecule.

Synthesis of 1-O-(4-Hydroxybenzoyl)-glycerol
The primary method for synthesizing 1-O-(4-Hydroxybenzoyl)-glycerol is through the

transesterification of a paraben, typically methylparaben, with glycerol.[2]

Experimental Protocol: General Transesterification
Procedure
While the specific, detailed protocol by Artamonov et al. is not readily available in full, the

following is a general experimental procedure based on descriptions of the transesterification

reaction.

Materials:

Methylparaben

Glycerol (in excess)

Catalyst (e.g., sodium methoxide)

Solvent (optional, for purification)

Apparatus for heating under reflux and for vacuum distillation

Procedure:

A mixture of methylparaben and a molar excess of glycerol is prepared in a reaction vessel.

A catalytic amount of a suitable transesterification catalyst, such as sodium methoxide, is

added to the mixture.

The reaction mixture is heated to a high temperature (e.g., 190°C) under a reflux condenser

for several hours (e.g., 12 hours) to facilitate the transesterification process. During this
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process, the methyl group of methylparaben is displaced by the glycerol molecule, forming 1-
O-(4-Hydroxybenzoyl)-glycerol and methanol as a byproduct.

After the reaction is complete, the excess glycerol and the methanol byproduct are typically

removed under reduced pressure (vacuum distillation).

The resulting crude product is then purified. Purification methods may involve

recrystallization from a suitable solvent to obtain 1-O-(4-Hydroxybenzoyl)-glycerol of high

purity (>99%).

The purity of the final product is confirmed using analytical techniques such as melting point

determination, gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic

resonance (NMR) spectroscopy.
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Figure 1: Synthesis workflow for 1-O-(4-Hydroxybenzoyl)-glycerol.

Antimicrobial Activity
1-O-(4-Hydroxybenzoyl)-glycerol has demonstrated a broad spectrum of antimicrobial activity

against various microorganisms, including Gram-positive and Gram-negative bacteria, as well

as fungi.

Quantitative Antimicrobial Data
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The following table summarizes the reported antimicrobial activity of 1-O-(4-Hydroxybenzoyl)-
glycerol in comparison to other common preservatives.

Compound
Concentrati
on (mmol/L)

Staphyloco
ccus
aureus

Escherichia
coli

Saccharom
yces
cerevisiae

Fusarium
culmorum

1-O-(4-

Hydroxybenz

oyl)-glycerol

20
~70%

inhibition

~70%

inhibition

~70%

inhibition

~70%

inhibition

2.5

Same or

higher activity

than

parabens

Not specified Not specified Not specified

1.25

Same or

higher activity

than

parabens

Not specified Not specified Not specified

Methylparabe

n
20

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

Ethylparaben 20

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

Propylparabe

n
20

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

4-

Hydroxybenz

oic Acid

20

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

High

inhibitory

activity

Note: The data indicates that while at a high concentration of 20 mmol/L, 1-O-(4-
Hydroxybenzoyl)-glycerol shows slightly less inhibitory activity than traditional parabens, at
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lower concentrations, its efficacy is comparable or superior, particularly against Staphylococcus

aureus.

Experimental Protocol: Antimicrobial Activity
Assessment
The antimicrobial activity of 1-O-(4-Hydroxybenzoyl)-glycerol is typically determined by

monitoring the growth of microorganisms in a liquid medium containing the test substance.

Materials:

Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Saccharomyces

cerevisiae, Fusarium culmorum)

Appropriate liquid growth media for each microorganism

1-O-(4-Hydroxybenzoyl)-glycerol and other preservatives to be tested

Sterile 96-well microtiter plates

Spectrophotometer capable of reading absorbance in microtiter plates

Procedure:

Preparation of Inoculum: A fresh culture of the test microorganism is diluted in the

appropriate growth medium to a standardized cell density.

Preparation of Test Solutions: Stock solutions of 1-O-(4-Hydroxybenzoyl)-glycerol and

other preservatives are prepared and serially diluted in the growth medium to achieve the

desired test concentrations.

Microtiter Plate Assay: In a 96-well microtiter plate, a fixed volume of the microbial inoculum

is added to wells containing the different concentrations of the test compounds. Control wells

containing only the inoculum and growth medium are also included.

Incubation: The microtiter plate is incubated under conditions suitable for the growth of the

specific microorganism (e.g., temperature, time).
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Growth Measurement: Microbial growth is determined by measuring the optical density (OD)

at a specific wavelength (e.g., 600 nm) using a spectrophotometer before and after the

incubation period.

Calculation of Inhibition: The percentage of growth inhibition is calculated by comparing the

OD of the wells containing the test compound to the OD of the control wells.

Mechanism of Action
The precise molecular mechanism of action for 1-O-(4-Hydroxybenzoyl)-glycerol has not

been fully elucidated but is believed to be similar to that of parabens. The antimicrobial action

of parabens is multifaceted, targeting several key cellular processes in microorganisms.

Key Mechanisms of Action:

Disruption of Membrane Transport and Potential: Parabens can integrate into the lipid bilayer

of microbial cell membranes, altering their fluidity and permeability. This disruption can

interfere with essential transport processes across the membrane and dissipate the

membrane potential, which is crucial for cellular energy production. Some studies suggest

that parabens can activate mechanosensitive channels in bacteria, leading to osmotic

instability.

Inhibition of Nucleic Acid Synthesis: Parabens have been shown to inhibit the synthesis of

both DNA and RNA in bacteria, thereby halting cell replication and protein production.

Inhibition of Key Enzymes: Parabens can inhibit the activity of essential enzymes, such as

ATPases and phosphotransferases, which are involved in energy metabolism and nutrient

uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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